Taurolithocholic Acid-d5 Sodium Salt (Major)
Taurolithocholic Acid-d5 Sodium Salt (Major)
Brand Name:
Vulcanchem
CAS No.:
1265476-97-8
VCID:
VC0027309
InChI:
InChI=1S/C26H45NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,18-,19-,20+,21?,22+,23?,25+,26-;/m1./s1/i10D2,16D2,19D;
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+]
Molecular Formula:
C26H44NNaO5S
Molecular Weight:
510.72
Taurolithocholic Acid-d5 Sodium Salt (Major)
CAS No.: 1265476-97-8
Reference Standards
VCID: VC0027309
Molecular Formula: C26H44NNaO5S
Molecular Weight: 510.72
| CAS No. | 1265476-97-8 |
|---|---|
| Product Name | Taurolithocholic Acid-d5 Sodium Salt (Major) |
| Molecular Formula | C26H44NNaO5S |
| Molecular Weight | 510.72 |
| IUPAC Name | sodium;2-[[(4R)-4-[(3R,5R,8R,10S,13R,14S)-2,2,3,4,4-pentadeuterio-3-hydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H45NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,18-,19-,20+,21?,22+,23?,25+,26-;/m1./s1/i10D2,16D2,19D; |
| Standard InChIKey | YAERYJYXPRIDTO-SDXLJUFPSA-M |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+] |
| Synonyms | 2-[[(3α,5β)-3-Hydroxy-24-oxocholan-24-yl-d5]amino]ethanesulfonic Acid Sodium Salt; N-(3α-Hydroxy-5β-cholan-24-oyl)taurine-d5 Monosodium Salt; NSC 681057-d5; Sodium Taurolithocholate-d5; |
| PubChem Compound | 46782976 |
| Last Modified | Nov 11 2021 |
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